Cas no 884601-08-5 (4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester
• CAS No: 884601-08-5
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 1924590
• PubChem ID: 66731996
• Update Time: 2025-05-25

4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester
• methyl 2-[4-(trifluoromethyl)phenyl]pyridine-4-carboxylate
• methyl 2-[4-(trifluoromethyl)phenyl]isonicotinate
• 884601-08-5
• A1-12315
• methyl 2-(4-(trifluoromethyl)phenyl)isonicotinate
• SCHEMBL581356

• Inchi： 1S/C14H10F3NO2/c1-20-13(19)10-6-7-18-12(8-10)9-2-4-11(5-3-9)14(15,16)17/h2-8H,1H3
• InChI Key： BQAZEMVQZPVSSP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C(=O)OC)C=CN=1)(F)F

Computed Properties

• Exact Mass: 281.06636305Da
• Monoisotopic Mass: 281.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester

4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester (CAS No. 884601-08-5): A Comprehensive Overview

4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester, with the CAS number 884601-08-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and a carboxylic acid ester moiety, contribute to its distinct chemical properties and reactivity. In recent years, there has been a growing interest in exploring the pharmacological potential of such compounds, especially in the context of developing novel drugs targeting various diseases.

The synthesis of 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The introduction of the trifluoromethyl group is particularly critical, as it can significantly influence the electronic properties and metabolic stability of the molecule. This compound has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurological disorders. The ester functionality not only enhances solubility but also provides a handle for further derivatization, allowing researchers to tailor its properties for specific applications.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds like pyridine derivatives remains a cornerstone due to their prevalence in bioactive molecules. The structural motif of 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester presents an ideal platform for designing molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated that substituents such as the trifluoromethyl group can improve metabolic stability and reduce susceptibility to enzymatic degradation, making such compounds more suitable for therapeutic use. Furthermore, the carboxylic acid ester can be hydrolyzed under specific conditions to yield a free carboxylic acid, which may open up avenues for further functionalization.

The pharmacological profile of 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester has been investigated in several preclinical studies. These investigations have revealed promising results regarding its potential as an inhibitor of various enzymes and receptors involved in pathophysiological processes. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory effects by interacting with cyclooxygenase (COX) enzymes or other inflammatory mediators. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential application for treating central nervous system disorders. The unique combination of structural features makes it a valuable candidate for further exploration in drug discovery.

The synthetic methodologies employed in the preparation of 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester are also worth mentioning. Modern synthetic strategies often involve multi-step reactions that require careful optimization to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the aromatic ring systems efficiently. Moreover, protecting group strategies are essential to ensure that functional groups do not interfere with each other during synthesis. The use of advanced analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) plays a crucial role in confirming the structure and purity of the final product.

The environmental and safety considerations associated with handling 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester are also important aspects to address. While this compound does not fall under any hazardous or controlled substance categories, proper laboratory practices should always be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials responsibly. As research continues to evolve, it is essential that synthetic chemists adhere to green chemistry principles to minimize environmental impact while maximizing efficiency.

In conclusion, 4-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-, methyl ester represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation into various therapeutic areas. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in developing innovative treatments for human diseases. The ongoing research efforts underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in unlocking the full therapeutic potential of such molecules.